Cas no 912284-84-5 (6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 912284-84-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD20690093
• CID: 1121290
• PubChem ID: 79006724
• Update Time: 2025-06-13

6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-6-methoxy-1-methyl-Quinoxaline
• 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline
• SCHEMBL23469285
• 1-Methyl-6-methoxy-1,2,3,4-tetrahydroquinoxaline
• 912284-84-5
• DTXSID701238510
• AKOS017531180
• EN300-883078
• 1,2,3,4-Tetrahydro-6-methoxy-1-methylquinoxaline
• 7-methoxy-4-methyl-2,3-dihydro-1H-quinoxaline

• MDL： MFCD20690093
• Inchi： 1S/C10H14N2O/c1-12-6-5-11-9-7-8(13-2)3-4-10(9)12/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： LPBMGEDTFJIZLL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NCCN2C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline

Exploring the Properties and Applications of 6-Methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 912284-84-5)

6-Methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 912284-84-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, often referred to by its abbreviated name 6-MeO-1-Me-THQ, belongs to the tetrahydroquinoxaline family, a class of compounds known for their diverse pharmacological properties. Researchers are increasingly interested in this molecule as it serves as a key intermediate in the synthesis of more complex bioactive molecules.

The structural backbone of 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline includes a quinoxaline ring system, which is a bicyclic structure consisting of a benzene ring fused to a pyrazine ring. The presence of a methoxy group at the 6-position and a methyl group at the 1-position imparts distinct electronic and steric properties to the molecule, making it a versatile building block in medicinal chemistry. Recent studies suggest that derivatives of tetrahydroquinoxaline exhibit promising activity in modulating neurotransmitter systems, which aligns with current trends in neuroscience and drug discovery.

In the context of modern drug development, CAS No. 912284-84-5 has been explored for its potential role in addressing neurological disorders, a hot topic in today's healthcare landscape. With growing public interest in mental health and cognitive enhancement, researchers are investigating whether 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline derivatives could offer novel therapeutic avenues. This aligns with frequent search queries such as "new compounds for brain health" and "innovative neuroprotective agents," reflecting the compound's relevance to contemporary scientific discourse.

From a synthetic chemistry perspective, 6-MeO-1-Me-THQ presents interesting challenges and opportunities. The methoxy and methyl substituents influence the compound's reactivity, making it a valuable scaffold for structure-activity relationship (SAR) studies. Chemists are particularly interested in how modifications to these functional groups might enhance the compound's bioavailability or target specificity. Such investigations are crucial for developing next-generation pharmaceuticals with improved efficacy and safety profiles.

Beyond pharmaceutical applications, 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline has potential uses in material science. Its aromatic system and electron-donating groups make it a candidate for organic electronic materials, a field experiencing rapid growth due to demand for sustainable technologies. This connection to green chemistry and renewable energy solutions makes the compound relevant to current discussions about environmentally friendly innovation.

Quality control and analytical characterization of CAS No. 912284-84-5 are critical aspects of its research and development. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These analytical methods are frequently searched topics among chemistry professionals, highlighting the importance of proper compound characterization in scientific research.

The stability and storage conditions of 6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoxaline are important considerations for researchers working with this compound. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain its chemical properties. Such practical information is often sought after by laboratory technicians and research scientists working with sensitive organic compounds.

As research into tetrahydroquinoxaline derivatives continues to expand, 6-MeO-1-Me-THQ stands out as a compound with significant potential across multiple scientific disciplines. Its dual relevance to both life sciences and materials science makes it particularly interesting in today's interdisciplinary research environment. Future studies may reveal additional applications for this versatile molecule, potentially addressing some of the most pressing challenges in modern science and technology.